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Compound of Interest

Compound Name: Acetazolamide-13C2,d3

Cat. No.: B12420494 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling guidelines for

Acetazolamide-13C2,d3, an isotopically labeled form of the carbonic anhydrase inhibitor,

Acetazolamide. While this compound is labeled with stable isotopes and is not radioactive, it is

essential to handle it with the same rigor as its non-labeled counterpart due to its

pharmacological activity and potential hazards. The following information is a synthesis of

available safety data sheets and toxicological information for both the labeled and non-labeled

forms of Acetazolamide.

Compound Identification and Properties
Acetazolamide-13C2,d3 is a stable isotope-labeled version of Acetazolamide, where two

carbon atoms and three hydrogen atoms have been replaced with Carbon-13 and Deuterium,

respectively. This labeling makes it a valuable tool in pharmacokinetic and metabolic studies.
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Property Value Source

Chemical Formula C₄H₃D₃N₄O₃S₂ ChemicalBook[1]

Molecular Weight 225.26 g/mol ChemicalBook[1]

Appearance
White to yellowish-white fine

crystalline powder
PubChem[2]

Solubility
DMSO (Slightly), Methanol

(Sparingly)
ChemicalBook[1]

Melting Point ~260 °C (with decomposition) INCHEM[3]

Hazard Identification and Classification
Based on the available Safety Data Sheet (SDS) for Acetazolamide-13C2,d3 and data for

Acetazolamide, the compound presents the following hazards:

Skin Irritation: Causes skin irritation.[4][5]

Eye Irritation: Causes serious eye irritation.[4][5]

Reproductive Toxicity: May damage fertility or the unborn child.[6]

Potential for Organ Toxicity: May be harmful by inhalation, ingestion, or skin absorption, and

may cause irritation to the mucous membranes and upper respiratory tract.[4]

GHS Hazard Pictograms:

(Note: Specific pictograms for the labeled compound were not available, these are based on

the parent compound)

Health Hazard

Irritant

Signal Word: Warning[5]

Hazard Statements:
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H315: Causes skin irritation.[4][5]

H319: Causes serious eye irritation.[4][5]

H361: Suspected of damaging fertility or the unborn child.

Precautionary Statements:

P264: Wash hands thoroughly after handling.[4][5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4][5]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[4][5]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4]

P332+P313: If skin irritation occurs, get medical advice/attention.[4]

P337+P313: If eye irritation persists, get medical advice/attention.[4]

P362: Take off contaminated clothing and wash before reuse.[5]

Toxicological Data (for Acetazolamide)
The following toxicological data is for the non-labeled parent compound, Acetazolamide, and

should be considered relevant for its isotopically labeled form.

Test Species Route Value

LD50 Mouse Oral 4300 mg/kg

LD50 Mouse Intraperitoneal 1175 mg/kg

LD50 Rat Intraperitoneal 2750 mg/kg

LD50 Dog Intravenous >2000 mg/kg

LD50 Guinea Pig Subcutaneous >1500 mg/kg
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Source: Szabo-Scandic[7]

Carcinogenicity: No data available.[3] Mutagenicity: In a bacterial mutagenicity assay,

acetazolamide was not mutagenic.[8] Teratogenicity: Acetazolamide has been shown to be

teratogenic (limb defects) in mice, rats, hamsters, and rabbits.[8]

Experimental Protocols and Handling Procedures
Personal Protective Equipment (PPE)
A standardized workflow for handling Acetazolamide-13C2,d3 in a laboratory setting to

minimize exposure.

Preparation

Handling Cleanup & Disposal

Designate
Work Area

Don PPE:
- Lab Coat

- Safety Glasses
- Gloves

Gather Materials:
- Compound

- Spatula
- Weighing Paper

- Solvent
- Glassware

Weigh Compound
in Ventilated Enclosure

Dissolve in
Appropriate Solvent

Transfer to
Reaction Vessel

Decontaminate
Glassware & Surfaces

Dispose of Waste
(Solid & Liquid) Doff PPE Wash Hands

Thoroughly

Click to download full resolution via product page

Caption: General Laboratory Workflow for Handling Acetazolamide-13C2,d3.

Engineering Controls
Work should be conducted in a well-ventilated area.[1]

Use a chemical fume hood or other ventilated enclosure for procedures that may generate

dusts or aerosols.[7]

Ensure that eyewash stations and safety showers are readily accessible.[4][6]

Storage
Store in a tightly closed container.[1]
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Keep in a dry, cool, and well-ventilated place.[1][6]

Store away from incompatible materials such as strong oxidizing agents.[6][7]

Spill and Disposal Procedures
A logical decision-making process for handling spills of Acetazolamide-13C2,d3.
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Caption: Spill Response and Cleanup Procedure.

Spill Cleanup: Avoid generating dust.[1] Sweep up or vacuum the spilled material and place it

in a suitable container for disposal.[8]
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Disposal: Dispose of waste in accordance with all applicable federal, state, and local laws.[8]

The material can be sent to a licensed chemical destruction facility or disposed of by

controlled incineration with flue gas scrubbing.[1] Do not allow the chemical to enter drains.

[1]

First Aid Measures
A summary of first aid procedures in case of exposure to Acetazolamide-13C2,d3.

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Wash with Soap & Water Rinse with Water for 15 min Rinse Mouth, Do Not Induce Vomiting

Seek Medical Attention

Click to download full resolution via product page

Caption: First Aid Response to Exposure.

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[1]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation persists.[1][4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate

medical attention.[1][4]
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Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to

an unconscious person. Call a doctor or poison control center immediately.[1]

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.[7]

Incompatible Materials: Strong oxidizing agents, strong bases, acid anhydrides, and acid

chlorides.[6]

Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,

carbon dioxide, nitrogen oxides, and sulfur oxides.[7]

This technical guide is intended to provide comprehensive safety and handling information for

Acetazolamide-13C2,d3 for use by trained professionals in a laboratory setting. It is crucial to

always consult the most current Safety Data Sheet provided by the supplier before handling

any chemical and to be familiar with your institution's specific safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety and Handling of Acetazolamide-13C2,d3: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12420494#safety-and-handling-guidelines-for-
acetazolamide-13c2-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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